2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid

• Molecular Formula: C16H14ClNO5
• Molecular Weight: 335.74 g/mol
• IUPAC Name: 2-[(5-chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C16H14ClNO5/c1-2-23-14-6-3-9(17)7-12(14)15(20)18-13-5-4-10(19)8-11(13)16(21)22/h3-8,19H,2H2,1H3,(H,18,20)(H,21,22)
• InChI Key: JGFZBNRBIWRLLF-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Cl)C(=O)NC2=C(C=C(C=C2)O)C(=O)O

Description

2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID). It is used to treat pain and inflammation in various conditions such as arthritis, menstrual cramps, and acute pain. Celecoxib is a selective COX-2 inhibitor, which means that it specifically targets the COX-2 enzyme, responsible for inflammation and pain.

Mechanism of Action

2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid selectively inhibits the COX-2 enzyme, which is responsible for inflammation and pain. By inhibiting this enzyme, 2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid reduces the production of prostaglandins, which are responsible for causing pain and inflammation.
Biochemical and Physiological Effects:
2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as improve joint function in patients with osteoarthritis. 2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid has also been shown to reduce the risk of developing colon cancer in patients with familial adenomatous polyposis.

Advantages and Limitations for Lab Experiments

2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid has several advantages and limitations when used in lab experiments. One advantage is that it is a selective COX-2 inhibitor, which means that it specifically targets the COX-2 enzyme. This makes it useful in studying the role of COX-2 in various diseases. However, one limitation is that it can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid. One area of research is in the development of new COX-2 inhibitors with improved selectivity and reduced off-target effects. Another area of research is in the use of 2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid in combination with other drugs for the treatment of various cancers. Additionally, research is needed to better understand the long-term effects of 2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid on various physiological processes.

Synthesis Methods

2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid is synthesized through a multistep reaction. The first step involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-chloroethoxybenzoic acid. The second step involves the reaction of 2-chloroethoxybenzoic acid with 5-amino-2-hydroxybenzoic acid to form 2-[(5-chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid.

Scientific Research Applications

2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing pain and inflammation in various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. 2-[(5-Chloro-2-ethoxybenzoyl)amino]-5-hydroxybenzoic acid has also been studied for its potential in preventing and treating various cancers, including breast, colon, and lung cancer.